Delphinidin 3-O-beta-D-sambubioside
Overview
Description
Delphinidin 3-O-beta-D-sambubioside is an anthocyanidin 3-O-beta-D-sambubioside having delphinidin as the anthocyanidin component. It has a role as a metabolite and an apoptosis inducer. It derives from a delphinidin.
Scientific Research Applications
1. Anti-Inflammatory Properties Delphinidin 3-O-beta-D-sambubioside (Dp3-Sam) has demonstrated significant anti-inflammatory properties. In both cell and animal models, Dp3-Sam effectively reduced inflammatory mediators such as iNOS, NO, IL-6, MCP-1, and TNF-α. These findings highlight its potential as a natural anti-inflammatory agent (Sogo et al., 2015).
2. Anticancer Activity Research has shown that Dp3-Sam can induce apoptosis in human leukemia cells through a reactive oxygen species-mediated mitochondrial pathway. This suggests its potential use in cancer therapy, especially in treatments targeting leukemia cells (Hou et al., 2005).
3. Inhibition of Cell Transformation Dp3-Sam has been observed to inhibit cell transformation by binding to MAPK/ERK kinase 1, suggesting its role in preventing abnormal cell growth and potentially cancerous transformations (Sogo et al., 2014).
4. Antioxidant and Hypoglycemic Activity Studies have indicated that Dp3-Sam possesses potent antioxidant and hypoglycemic activities. It effectively counters oxidative stress and promotes glucose consumption, which is valuable for designing functional foods against oxidative stress-related diseases and diabetes (Xu et al., 2017).
5. Effects in Animal Nutrition The addition of Dp3-Sam in animal diets has shown promising results in improving meat and milk quality in ruminants. Its antioxidant, antibacterial, antiviral, and anthelmintic activities contribute to better animal health and product quality (Lazalde-Cruz et al., 2021).
6. Xanthine Oxidase Inhibitory Activity Dp3-Sam has been identified as a potent xanthine oxidase inhibitor, comparable to the drug allopurinol, indicating its potential application in the prevention and treatment of hyperuricemia (Jiahong et al., 2021).
Properties
Molecular Formula |
C26H29O16+ |
|---|---|
Molecular Weight |
597.5 g/mol |
IUPAC Name |
(2S,3R,4S,5R)-2-[(2S,3R,4S,5S,6R)-2-[5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromenylium-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol |
InChI |
InChI=1S/C26H28O16/c27-6-17-20(35)21(36)24(42-25-22(37)19(34)14(32)7-38-25)26(41-17)40-16-5-10-11(29)3-9(28)4-15(10)39-23(16)8-1-12(30)18(33)13(31)2-8/h1-5,14,17,19-22,24-27,32,34-37H,6-7H2,(H4-,28,29,30,31,33)/p+1/t14-,17-,19+,20-,21+,22-,24-,25+,26-/m1/s1 |
InChI Key |
TWYYVOVDSNRIJM-AFAGGVQESA-O |
Isomeric SMILES |
C1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC4=C(C=C(C=C4[O+]=C3C5=CC(=C(C(=C5)O)O)O)O)O)CO)O)O)O)O)O |
SMILES |
C1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC4=C(C=C(C=C4[O+]=C3C5=CC(=C(C(=C5)O)O)O)O)O)CO)O)O)O)O)O |
Canonical SMILES |
C1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC4=C(C=C(C=C4[O+]=C3C5=CC(=C(C(=C5)O)O)O)O)O)CO)O)O)O)O)O |
Synonyms |
delphinidin 3-sambubioside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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